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Compound of Interest

Compound Name: Cy3.5 alkyne

Cat. No.: B12375166

For researchers, scientists, and drug development professionals venturing into bioconjugation,
the selection of appropriate fluorescent probes is paramount for sensitive and reliable
detection. Cy3.5 alkyne has emerged as a versatile and robust tool for the fluorescent labeling
of biomolecules. This guide provides a comprehensive overview of its properties,
bioconjugation methodologies, and key applications.

Core Properties of Cy3.5 Alkyne

Cy3.5 is a bright, orange-red fluorescent dye known for its high photostability and quantum
yield. The alkyne functional group allows for its covalent attachment to azide-modified
biomolecules via "click chemistry."[1][2] This specificity makes it an excellent choice for
targeted labeling in complex biological samples. Both non-sulfonated and sulfonated versions
are available, with the latter offering increased water solubility.[3][4]

Quantitative Data Summary

For ease of comparison, the key quantitative data for Cy3.5 alkyne and its sulfonated
derivative are summarized in the table below. These values are critical for designing and
executing labeling experiments and for the quantitative analysis of results.
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Property Cy3.5 Alkyne Sulfo-Cy3.5 Alkyne  Reference
) ~761.92 g/mol

Molecular Weight ~1028.4 g/mol [5]
(protonated)

Excitation Maximum
~579-581 nm ~576 nm

(Aex)

Emission Maximum
~591-596 nm ~603 nm

(Aem)

Extinction Coefficient

© ~150,000 cm~—tM—1 ~139,000 cm~—tM—1

€

Quantum Yield (®) ~0.15 ~0.11

Solubility DMSO, DMF Water, DMSO, DMF

Bioconjugation Strategies with Cy3.5 Alkyne

The terminal alkyne group of Cy3.5 alkyne enables its participation in highly efficient and
specific cycloaddition reactions with azide-containing molecules. The two primary methods for
this bioconjugation are the Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC) and the
Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC)

CUuAAC is the most widely used "click” reaction for bioconjugation due to its high efficiency,
rapid kinetics, and bioorthogonality. The reaction involves the use of a copper(l) catalyst to form
a stable triazole linkage between the alkyne on the Cy3.5 dye and an azide group on the target
biomolecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Cyanine 3.5 alkyne [equivalent to Cy3.5® alkyne] | AAT Bioquest [aatbio.com]
e 2. Cyanine3d.5 Dye | AxisPharm [axispharm.com]

e 3. lumiprobe.com [lumiprobe.com]

e 4. apexbt.com [apexbt.com]

e 5. vectorlabs.com [vectorlabs.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Cy3.5 Alkyne for
Bioconjugation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375166#cy3-5-alkyne-for-beginners-in-
bioconjugation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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